Cas no 40019-29-2 (3-Methyl-1,2,4-oxadiazole-5-carbohydrazide)

• Product Name: 3-Methyl-1,2,4-oxadiazole-5-carbohydrazide
• CAS No: 40019-29-2
• MF: C₄H₆N₄O₂
• MW: 142.11603975296
• MDL: MFCD18064579
• CID: 2106242
• Update Time: 2025-06-08

3-Methyl-1,2,4-oxadiazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1,2,4-oxadiazole-5-carbohydrazide
• FCH930976
• T4206
• 1,2,4-oxadiazole-5-carboxylic acid, 3-methyl-, hydrazide
• 3-Methyl-1,2,4-oxadiazole-5-carbohydrazide

• MDL： MFCD18064579
• Inchi： 1S/C4H6N4O2/c1-2-6-4(10-8-2)3(9)7-5/h5H2,1H3,(H,7,9)
• InChI Key： QBHWZTHKHVEAIB-UHFFFAOYSA-N
• SMILES： O1C(C(NN)=O)=NC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Topological Polar Surface Area: 94

3-Methyl-1,2,4-oxadiazole-5-carbohydrazide Security Information

• HazardClass：IRRITANT

Additional information on 3-Methyl-1,2,4-oxadiazole-5-carbohydrazide

Introduction to 3-Methyl-1,2,4-oxadiazole-5-carbohydrazide (CAS No. 40019-29-2)

3-Methyl-1,2,4-oxadiazole-5-carbohydrazide, identified by the chemical identifier CAS No. 40019-29-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and potential biological activities. This compound belongs to the oxadiazole class, a family of molecules known for their broad spectrum of applications in medicinal chemistry. The presence of a carbohydrazide functional group in its molecular structure imparts unique reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The 3-methyl-1,2,4-oxadiazole core is a fused ring system consisting of one oxygen atom and two nitrogen atoms, which contributes to the compound's stability and reactivity. The methyl substituent at the 3-position introduces additional electronic and steric effects, influencing the compound's interaction with biological targets. The 5-carbohydrazide moiety is particularly noteworthy, as it serves as a versatile handle for further functionalization, enabling the construction of more intricate molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from oxadiazole derivatives. The 5-carbohydrazide group in 3-methyl-1,2,4-oxadiazole-5-carbohydrazide has been particularly explored for its ability to form covalent bonds with biological targets, making it an attractive scaffold for drug discovery efforts. This property has led to its incorporation into various lead compounds targeting diseases such as cancer, inflammation, and infectious disorders.

One of the most compelling aspects of 3-methyl-1,2,4-oxadiazole-5-carbohydrazide is its role as a precursor in the synthesis of biologically active molecules. Researchers have leveraged its structural features to develop compounds with inhibitory activity against enzymes and receptors involved in pathogenic processes. For instance, derivatives of this oxadiazole have shown promise in inhibiting kinases and proteases that are aberrantly expressed in tumor cells. The ability to modify the methyl substituent and the carbohydrazide group allows for fine-tuning of physicochemical properties such as solubility, bioavailability, and metabolic stability.

The synthesis of 3-methyl-1,2,4-oxadiazole-5-carbohydrazide typically involves multi-step organic transformations that highlight the compound's synthetic utility. The preparation often begins with the formation of the oxadiazole ring system through cyclocondensation reactions between appropriate precursors. Subsequent functionalization steps introduce the methyl group and the carbohydrazide moiety via nucleophilic substitution or condensation reactions. These synthetic strategies underscore the compound's flexibility as a building block in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced the understanding of how 3-methyl-1,2,4-oxadiazole-5-carbohydrazide interacts with biological targets. Molecular modeling studies have revealed that the compound can bind to specific pockets on enzymes and receptors through hydrogen bonding interactions mediated by the carbohydrazide group. Additionally, the electron-rich nature of the oxadiazole ring facilitates electrostatic interactions with positively charged residues in biological macromolecules. These insights have guided the design of more potent derivatives with improved pharmacological profiles.

In clinical settings, compounds derived from 3-methyl-1,2,4-oxadiazole-5-carbohydrazide are being evaluated for their therapeutic potential. Preclinical studies have demonstrated that certain derivatives exhibit anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory pathways. Furthermore, there is growing evidence suggesting that these compounds can selectively target cancer cells by disrupting essential signaling cascades. The ability to fine-tune their structure has allowed researchers to develop candidates with enhanced selectivity and reduced side effects.

The future prospects for 3-methyl-1,2,4-oxadiazole-5-carbohydrazide are promising, with ongoing research exploring new synthetic pathways and applications. Innovations in drug delivery systems have also opened up possibilities for using this compound in targeted therapies where it can be selectively released at disease sites. As our understanding of molecular interactions continues to evolve, it is likely that derivatives of this oxadiazole will play an increasingly important role in addressing unmet medical needs.